4-Chloro-2-ethoxybenzimidazole
Description
Benzimidazole is a heterocyclic aromatic organic compound . This bicyclic compound consists of the fusion of benzene and imidazole . It is a white solid that appears in the form of tabular crystals . The benzimidazole nucleus was found to be a stable platform on which drugs could be developed .
Synthesis Analysis
Benzimidazole is produced by the condensation of o-phenylenediamine with formic acid . 2-Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation . The synthetic procedure involves 1,2-aromatic diamines and alkyl or aryl carboxylic acids reacting in electrostatically charged microdroplets . The reactions are accelerated by orders of magnitude in comparison to the bulk .Chemical Reactions Analysis
The reactions of benzimidazole involve an acid-catalyzed reaction mechanism based on the identification of the intermediate arylamides . Their dehydration to give benzimidazoles occurs in a subsequent thermally enhanced step .Safety And Hazards
Future Directions
properties
CAS RN |
1046822-81-4 |
|---|---|
Product Name |
4-Chloro-2-ethoxybenzimidazole |
Molecular Formula |
C9H9ClN2O |
Molecular Weight |
196.63 g/mol |
IUPAC Name |
4-chloro-2-ethoxy-1H-benzimidazole |
InChI |
InChI=1S/C9H9ClN2O/c1-2-13-9-11-7-5-3-4-6(10)8(7)12-9/h3-5H,2H2,1H3,(H,11,12) |
InChI Key |
UDCSYGCISFYARY-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=NC2=C(N1)C=CC=C2Cl |
Origin of Product |
United States |
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